Cas no 181124-40-3 (1,3-benzothiazole-6-sulfonyl chloride)

1,3-Benzothiazole-6-sulfonyl chloride is a versatile sulfonylating reagent commonly employed in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as an electrophile, enabling efficient incorporation of the benzothiazole sulfonyl moiety into target molecules. The compound's stability under controlled conditions facilitates handling and storage, while its selective reactivity allows for precise functionalization of amines, alcohols, and other nucleophiles. The benzothiazole core imparts potential bioactivity, making it valuable for developing pharmacologically active compounds. Its utility extends to materials science, where it serves as a building block for functionalized polymers and advanced materials. The product is typically supplied with high purity to ensure consistent performance in demanding synthetic applications.
1,3-benzothiazole-6-sulfonyl chloride structure
181124-40-3 structure
Product Name:1,3-benzothiazole-6-sulfonyl chloride
CAS No:181124-40-3
MF:C7H4ClNO2S2
MW:233.695158004761
MDL:MFCD03086100
CID:66169
PubChem ID:2795170
Update Time:2025-05-28

1,3-benzothiazole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • Benzo[d]thiazole-6-sulfonyl chloride
    • 1,3-BENZOTHIAZOLE-6-SULFONYL CHLORIDE
    • 1,3-Benzothiazol-6-ylsulfonyl chloride
    • 1,3-BENZOTHIAZOLE
    • 1,3-benzothiazole-6-sulphonyl chloride
    • 6-Benzothiazolesulfonyl chloride
    • benzothiazol-6-ylchlorosulfone
    • benzothiazole-6-sulfonyl chloride
    • benzthiazole-6-sulfonyl chloride
    • BUTTPARK 121\04-40
    • BENZOTHIAZOLE-6-SULPHONYL CHLORIDE
    • 6-(Chlorosulphonyl)-1,3-benzothiazole
    • 1,3-Benzothiazole-6-sulfonylchloride
    • 1,3-Benzothiazole-6-sulphonylchloride95%
    • 1,3-Benzothiazole-6-sulphonyl chloride 95%
    • 1,3-Benzothiazole-6-sulfonyl chloride, 90+%
    • SY023466
    • GEO-00282
    • XQOLJTWXFUSVOR-UHFFFAOYSA-N
    • 1,3-benzothiazol-6-sulfonyl chloride
    • MFCD03086100
    • A812592
    • DTXSID00383562
    • Benzo[d]thiazole-6-sulfonylchloride
    • AMY14495
    • 181124-40-3
    • J-503873
    • AS-30681
    • AKOS005255316
    • 6-Chlorosulfonylbenzothiazole
    • EN300-88652
    • CS-0155714
    • FT-0649853
    • 1,3-Benzothiazole-6-sulfonyl chloride, AldrichCPR
    • SCHEMBL742714
    • PB41412
    • STL553541
    • BBL100190
    • 6-Benzothiazolesulfonyl Chloride;
    • 1,3-benzothiazole-6-sulfonyl chloride
    • MDL: MFCD03086100
    • Inchi: 1S/C7H4ClNO2S2/c8-13(10,11)5-1-2-6-7(3-5)12-4-9-6/h1-4H
    • InChI Key: XQOLJTWXFUSVOR-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC2=C(C=1)SC=N2)(=O)=O

Computed Properties

  • Exact Mass: 232.93700
  • Monoisotopic Mass: 232.937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 83.6A^2

Experimental Properties

  • Color/Form: Gray white to yellow solid
  • Density: 1.635
  • Melting Point: 118-119 ºC
  • Boiling Point: 376.9℃ at 760 mmHg
  • Flash Point: 377 °C at 760 mmHg
  • Refractive Index: 1.678
  • PSA: 83.65000
  • LogP: 3.30460
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,3-benzothiazole-6-sulfonyl chloride Security Information

1,3-benzothiazole-6-sulfonyl chloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-benzothiazole-6-sulfonyl chloride Pricemore >>

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1,3-benzothiazole-6-sulfonyl chloride Production Method

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